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Compound of Interest

Compound Name: Dimethyl 2-hydroxyisophthalate

Cat. No.: B123902 Get Quote

This in-depth technical guide provides a comprehensive overview of the fundamental

properties, synthesis, and reactivity of Dimethyl 2-hydroxyisophthalate (DMHI). Designed for

researchers, scientists, and professionals in drug development, this document synthesizes core

scientific principles with practical insights to serve as an essential resource for laboratory

applications.

Introduction: Unveiling a Versatile Building Block
Dimethyl 2-hydroxyisophthalate, with the CAS Number 36669-06-4, is an aromatic organic

compound that holds significant potential as a versatile building block in synthetic chemistry.[1]

Its unique trifunctional structure, featuring a phenol, and two methyl ester groups on a benzene

ring, offers multiple reaction sites for the construction of more complex molecules. This guide

will delve into the core physicochemical properties, spectroscopic signature, synthesis, and

chemical behavior of DMHI, providing a solid foundation for its application in research and

development.

Core Physicochemical and Spectroscopic
Properties
A thorough understanding of the fundamental properties of a compound is paramount for its

effective use in experimental settings. This section outlines the key physical and chemical

characteristics of Dimethyl 2-hydroxyisophthalate.
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Physicochemical Data Summary
The table below summarizes the essential physicochemical data for Dimethyl 2-
hydroxyisophthalate.

Property Value Source(s)

IUPAC Name
dimethyl 2-hydroxybenzene-

1,3-dicarboxylate
[1]

Synonyms

2-Hydroxy-1,3-

benzenedicarboxylic Acid

Dimethyl Ester, 2,6-

(Dicarbomethoxy)phenol,

Dimethyl 2-hydroxy-1,3-

benzenedicarboxylate

[1]

CAS Number 36669-06-4 [1]

Molecular Formula C₁₀H₁₀O₅ [1]

Molecular Weight 210.18 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 70 - 71 °C [1]

Solubility
Soluble in many common

organic solvents.

Canonical SMILES
COC(=O)C1=C(C(=CC=C1)C(

=O)OC)O
[1]

InChI

InChI=1S/C10H10O5/c1-14-

9(12)6-4-3-5-

7(8(6)11)10(13)15-2/h3-

5,11H,1-2H3

[1]

InChI Key
HJZOAEXBCOTMIU-

UHFFFAOYSA-N
[1]

Spectroscopic Profile
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The unique arrangement of functional groups in Dimethyl 2-hydroxyisophthalate gives rise to

a distinct spectroscopic fingerprint. The following sections provide an interpretation of the

expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data.

The proton NMR spectrum of DMHI is predicted to exhibit the following signals:

Aromatic Protons (δ 7.0-8.0 ppm): The three protons on the benzene ring will appear in this

region. Their specific chemical shifts and coupling patterns will be influenced by the electron-

withdrawing ester groups and the electron-donating hydroxyl group.

Methyl Protons (δ 3.8-4.0 ppm): Two distinct singlets are expected for the two non-equivalent

methyl ester groups.

Hydroxyl Proton (variable): The chemical shift of the phenolic proton is highly dependent on

the solvent and concentration and may appear as a broad singlet.

The carbon NMR spectrum will provide valuable information about the carbon framework of the

molecule. The predicted chemical shifts are as follows:

Carbonyl Carbons (δ 165-175 ppm): Two distinct signals for the two ester carbonyl carbons.

Aromatic Carbons (δ 110-160 ppm): Six signals corresponding to the six carbons of the

benzene ring. The carbon bearing the hydroxyl group will be the most shielded, while the

carbons attached to the ester groups will be deshielded.

Methyl Carbons (δ 50-55 ppm): Two signals for the two methyl carbons of the ester groups.

The IR spectrum of DMHI will show characteristic absorption bands for its functional groups:

O-H Stretch (Phenol): A broad band in the region of 3200-3600 cm⁻¹.

C-H Stretch (Aromatic): Peaks typically appearing above 3000 cm⁻¹.

C-H Stretch (Aliphatic): Peaks typically appearing just below 3000 cm⁻¹.

C=O Stretch (Ester): A strong, sharp absorption band in the range of 1700-1730 cm⁻¹.
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C-O Stretch (Ester): Bands in the region of 1000-1300 cm⁻¹.

C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

In a mass spectrum, Dimethyl 2-hydroxyisophthalate is expected to show a molecular ion

peak ([M]⁺) at m/z = 210. Common fragmentation patterns would likely involve the loss of a

methoxy group (-OCH₃) to give a fragment at m/z = 179, or the loss of a carbomethoxy group (-

COOCH₃) to give a fragment at m/z = 151.

Synthesis and Manufacturing
The primary route to Dimethyl 2-hydroxyisophthalate involves the esterification of its parent

carboxylic acid, 2-hydroxyisophthalic acid.

Synthesis of 2-Hydroxyisophthalic Acid
Several methods have been reported for the synthesis of 2-hydroxyisophthalic acid, including

the oxidation of 2-hydroxy-3-methylbenzoic acid.

Esterification to Dimethyl 2-hydroxyisophthalate
A standard and efficient method for the synthesis of DMHI is the Fischer esterification of 2-

hydroxyisophthalic acid.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 2-hydroxyisophthalic acid in an excess of anhydrous methanol.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or hydrochloric acid, to the suspension.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure.

Purification: Dissolve the residue in an organic solvent like ethyl acetate and wash with a

saturated aqueous solution of sodium bicarbonate to remove any unreacted acid. The
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organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the

solvent is evaporated to yield the crude product.

Final Purification: The crude Dimethyl 2-hydroxyisophthalate can be further purified by

recrystallization or column chromatography to obtain a high-purity product.
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Synthesis of Dimethyl 2-hydroxyisophthalate

2-Hydroxyisophthalic Acid

Fischer Esterification
(Reflux)Methanol (excess)

H₂SO₄ (cat.)

Dimethyl 2-hydroxyisophthalate

Water (byproduct)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Reactivity of Dimethyl 2-hydroxyisophthalate

Dimethyl
2-hydroxyisophthalate

O-Alkylation/
O-Acylation

Phenol -OH

Ester Hydrolysis

Ester C=O

Transesterification
Ester C=O

AmidationEster C=O

Electrophilic
Aromatic SubstitutionAromatic Ring

Calixpyrrole
SynthesisBuilding Block

Click to download full resolution via product page

Caption: Reactivity pathways of Dimethyl 2-hydroxyisophthalate.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling

Dimethyl 2-hydroxyisophthalate. It is advisable to consult the Safety Data Sheet (SDS)

provided by the supplier for detailed information on handling, storage, and disposal. Standard

laboratory personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn.
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Conclusion
Dimethyl 2-hydroxyisophthalate is a valuable and versatile chemical intermediate with a

unique combination of functional groups. Its well-defined physicochemical properties and

predictable reactivity make it an attractive starting material for the synthesis of a wide range of

more complex molecules, particularly in the fields of supramolecular chemistry and materials

science. This guide has provided a foundational understanding of its properties, synthesis, and

reactivity to aid researchers in its effective application.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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